Cas no 2411310-97-7 (2-chloro-N-2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl-N-methylacetamide)

• Product Name: 2-chloro-N-2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl-N-methylacetamide
• CAS No: 2411310-97-7
• MF: C₈H₁₅ClN₂O₃S
• MW: 254.734299898148
• CID: 5935319
• PubChem ID: 165789366
• Update Time: 2025-10-29

2-chloro-N-2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl-N-methylacetamide
• 2-chloro-N-[2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl]-N-methylacetamide
• 2411310-97-7
• Z3217400388
• EN300-26578705

• Inchi： 1S/C8H15ClN2O3S/c1-10(8(12)7-9)4-5-11-3-2-6-15(11,13)14/h2-7H2,1H3
• InChI Key： WTSURCZSXTYKNT-UHFFFAOYSA-N
• SMILES： ClCC(N(C)CCN1CCCS1(=O)=O)=O

Computed Properties

• Exact Mass: 254.0491912g/mol
• Monoisotopic Mass: 254.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.1Ų

Additional information on 2-chloro-N-2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl-N-methylacetamide

Introduction to 2-chloro-N-2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl-N-methylacetamide (CAS No. 2411310-97-7) and Its Applications in Modern Chemical Biology

2-chloro-N-2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl-N-methylacetamide, identified by the CAS number 2411310-97-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising activities in various biological assays, making it a subject of intense research interest. The structural framework of this molecule incorporates several key functional groups, including a chloro substituent, an N-methylacetamide moiety, and a thiazolidinone ring system, which collectively contribute to its diverse pharmacological potential.

The thiazolidinone core is a well-known scaffold in medicinal chemistry, renowned for its ability to interact with biological targets such as enzymes and receptors. In particular, the 1,1-dioxo-1lambda6,2-thiazolidin-2-yl group within the molecule introduces a reactive site that can participate in various chemical transformations, enhancing its utility as a building block for drug discovery. The presence of the chloro group further enhances the reactivity of the molecule, allowing for further derivatization and functionalization. These features make 2-chloro-N-2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl-N-methylacetamide a versatile intermediate in the synthesis of more complex bioactive molecules.

Recent advancements in chemical biology have highlighted the importance of small molecules that can modulate biological pathways with high specificity. The N-methylacetamide moiety in this compound contributes to its solubility and stability, making it suitable for both in vitro and in vivo studies. This property is particularly valuable in drug development pipelines, where the bioavailability and pharmacokinetic profiles of candidate compounds are critical factors. The combination of these structural elements has positioned 2-chloro-N-2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl-N-methylacetamide as a promising candidate for further exploration in therapeutic applications.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are integral to numerous biological processes, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural features of 2-chloro-N-2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl-N-methylacetamide suggest that it may interact with specific enzymes by binding to their active sites or allosteric regions. This interaction could lead to inhibition or activation of enzymatic activity, depending on the target enzyme and the specific binding interactions. Such modulatory effects have been observed with similar compounds that contain thiazolidinone scaffolds.

In addition to its enzyme-targeting potential, this compound may also exhibit interactions with nucleic acids or other biomolecules. The ability to interact with DNA or RNA could make it useful in developing therapeutic strategies for genetic disorders or as an adjunct therapy in cancer treatment. Furthermore, the presence of multiple reactive sites allows for further chemical modifications, enabling researchers to fine-tune the properties of the molecule for specific applications. This flexibility is particularly valuable in drug discovery pipelines where lead optimization is a critical step.

Recent studies have begun to explore the pharmacological properties of derivatives of thiazolidinone compounds. These studies have revealed that such molecules can exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. For instance, certain thiazolidinone derivatives have been shown to inhibit key enzymes involved in cancer cell proliferation and survival. Given these findings, it is reasonable to hypothesize that 2-chloro-N-2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl-N-methylacetamide may similarly possess therapeutic potential in oncology or other disease areas.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the thiazolidinone ring system followed by functionalization with the N-methylacetamide group and introduction of the chloro substituent. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve these transformations efficiently. The synthetic strategy must also consider scalability and cost-effectiveness to facilitate further preclinical and clinical development.

The chemical stability of 2-chloro-N-2-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)ethyl-N-methylacetamide is another critical factor that must be evaluated during development. Stability under various storage conditions and during formulation processes ensures that the compound remains effective throughout its intended use period. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used to assess stability profiles. These methods provide detailed information about degradation pathways and impurities that could affect the compound's performance.

In conclusion, 2-chloro-N-2-(1lambda6,-dioxothia z olidin - 22 - yl ) eth yl - N - me thyla ceta m ide ( CAS No . 24 11 310 - 97 - 7 ) represents a significant advancement in chemical biology research due to its unique structural features and potential therapeutic applications . Its ability to interact with biological targets makes it a valuable tool for drug discovery , while its synthetic accessibility allows for further derivatization . As research continues , this compound holds promise for contributing to new treatments for various diseases . The ongoing exploration of its pharmacological properties underscores its importance as a subject of scientific inquiry .